![molecular formula C22H14N2O4S B2803225 4-(benzofuran-2-carbonyl)-3-hydroxy-5-phenyl-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one CAS No. 618369-74-7](/img/structure/B2803225.png)
4-(benzofuran-2-carbonyl)-3-hydroxy-5-phenyl-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one
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Description
4-(benzofuran-2-carbonyl)-3-hydroxy-5-phenyl-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H14N2O4S and its molecular weight is 402.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Characterization
The compound 4-(benzofuran-2-carbonyl)-3-hydroxy-5-phenyl-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one and its derivatives have been a focus of research in the context of synthetic chemistry. Researchers have developed various synthesis techniques for related compounds. For instance, Idrees, Kola, and Siddiqui (2019) reported an efficient synthesis method for creating derivatives integrated with benzofuran and pyrazole moieties, emphasizing the simplicity and efficiency of their approach (Idrees, Kola, & Siddiqui, 2019). Similarly, Bade and Vedula (2015) described a novel, simple, and efficient synthesis of related compounds via a one-pot, four-component condensation reaction (Bade & Vedula, 2015).
Antimicrobial Applications
A significant area of application for this compound and its derivatives is in antimicrobial research. Several studies have evaluated their effectiveness against various microorganisms. Idrees, Kola, and Siddiqui (2019) found that some derivatives exhibit promising antimicrobial activities (Idrees, Kola, & Siddiqui, 2019). Additionally, Abdel-Wahab, Abdel‐Aziz, and Ahmed (2008) investigated the antimicrobial activity of new 3‐Substituted 5‐(Benzofuran‐2‐yl)‐pyrazole derivatives, demonstrating their potential in this field (Abdel-Wahab, Abdel‐Aziz, & Ahmed, 2008).
Antitumor Applications
The compound's derivatives have also shown potential in antitumor research. El-Zahar et al. (2011) synthesized a series of derivatives and evaluated their cytotoxic activity, indicating their potential as antitumor agents (El-Zahar et al., 2011).
Antioxidant Applications
Research into the antioxidant properties of related compounds has also been conducted. Rangaswamy, Kumar, Harini, and Naik (2017) synthesized a new class of functionalized derivatives, evaluating them for their antimicrobial and antioxidant activities, demonstrating their efficacy in this domain (Rangaswamy et al., 2017).
properties
IUPAC Name |
3-(1-benzofuran-2-carbonyl)-4-hydroxy-2-phenyl-1-(1,3-thiazol-2-yl)-2H-pyrrol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14N2O4S/c25-19(16-12-14-8-4-5-9-15(14)28-16)17-18(13-6-2-1-3-7-13)24(21(27)20(17)26)22-23-10-11-29-22/h1-12,18,26H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHVLIVWYCNWQOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NC=CS3)O)C(=O)C4=CC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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